Cas no 2090549-83-8 ((5-amino-2-chlorophenyl)(imino)methyl-lambda6-sulfanone)

• Product Name: (5-amino-2-chlorophenyl)(imino)methyl-lambda6-sulfanone
• CAS No: 2090549-83-8
• MF: C₇H₉ClN₂OS
• MW: 204.677159070969
• CID: 5239220
• Update Time: 2025-07-15

(5-amino-2-chlorophenyl)(imino)methyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• (5-amino-2-chlorophenyl)(imino)methyl-lambda6-sulfanone

• Inchi： 1S/C7H9ClN2OS/c1-12(10,11)7-4-5(9)2-3-6(7)8/h2-4,10H,9H2,1H3
• InChI Key： BZBOSKIBGMLXDN-UHFFFAOYSA-N
• SMILES： O=S(C)(C1C(Cl)=CC=C(N)C=1)=N

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 364.9±52.0 °C(Predicted)

Additional information on (5-amino-2-chlorophenyl)(imino)methyl-lambda6-sulfanone

Introduction to (5-amino-2-chlorophenyl)(imino)methyl-lambda6-sulfanone (CAS No. 2090549-83-8)

(5-amino-2-chlorophenyl)(imino)methyl-lambda6-sulfanone (CAS No. 2090549-83-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of (5-amino-2-chlorophenyl)(imino)methyl-lambda6-sulfanone.

The molecular structure of (5-amino-2-chlorophenyl)(imino)methyl-lambda6-sulfanone is composed of a 5-amino-2-chlorophenyl group and an iminomethyl-lambda6-sulfanone moiety. The presence of these functional groups imparts distinct chemical and biological properties to the compound. The amino group can participate in hydrogen bonding and electrostatic interactions, while the chloro substituent can influence the lipophilicity and electronic properties of the molecule. The iminomethyl-lambda6-sulfanone moiety is a key structural feature that contributes to the compound's reactivity and biological activity.

The synthesis of (5-amino-2-chlorophenyl)(imino)methyl-lambda6-sulfanone typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the condensation of 5-amino-2-chlorobenzaldehyde with a suitable sulfonamide derivative, followed by further functionalization steps to introduce the iminomethyl-lambda6-sulfanone group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, such as the use of green solvents and catalysts.

In terms of biological activity, (5-amino-2-chlorophenyl)(imino)methyl-lambda6-sulfanone has been extensively studied for its potential as an anti-inflammatory agent. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, it has demonstrated potent antioxidant properties, which can help protect cells from oxidative stress-induced damage. These findings suggest that (5-amino-2-chlorophenyl)(imino)methyl-lambda6-sulfanone may have therapeutic applications in inflammatory diseases and conditions associated with oxidative stress.

Furthermore, studies have explored the potential of (5-amino-2-chlorophenyl)(imino)methyl-lambda6-sulfanone as an anticancer agent. Preclinical data indicate that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are known to play crucial roles in cancer cell survival and proliferation.

The pharmacokinetic properties of (5-amino-2-chlorophenyl)(imino)methyl-lambda6-sulfanone

In conclusion, (5-amino-2-chlorophenyl)(imino)methyl-lambda6-sulfanone (CAS No. 2090549-83-8) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for future drug development. As the field of medicinal chemistry advances, it is likely that this compound will play a significant role in addressing unmet medical needs.